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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to troubleshooting incomplete curing of SikaBiresin
TD-165, a transparent epoxy casting resin. The following information, presented in a question-
and-answer format, directly addresses common issues encountered during experimentation to
ensure successful and consistent results.

Frequently Asked Questions (FAQs)

Q1: What is the correct mixing ratio for SikaBiresin TD-165?

Al: The correct mixing ratio for SikaBiresin TD-150 (Resin, Component A) and SikaBiresin TD-
165 (Hardener, Component B) is crucial for proper curing. The ratio is 100:50 by both weight
and volume.[1][2][3] Inaccurate measurements are a common cause of curing failures.[4]

Q2: What are the recommended curing temperatures?

A2: Room temperature is a critical parameter for the successful casting and curing of
SikaBiresin TD-165.[1][3] For thin layers, between 1 to 5 mm, a warmer room temperature of
25°C to 30°C is recommended to accelerate curing and achieve the best properties.[1][3][5]
Curing below the recommended temperature can slow the exothermic reaction and prevent the
resin from fully curing.[4]

Q3: How long does SikaBiresin TD-165 take to cure?
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A3: While the project will harden within 24 hours, a full cure is achieved after 72 hours.[4] The
tack-free time for a thin layer of 1-3 mm at 23°C is approximately 8-9 hours.[3] Demolding time
for small casted parts can be up to 48-72 hours depending on the thickness.[3]

Q4: What should I do if the resin component (SikaBiresin TD-150) has crystallized?

A4: Prolonged storage at low temperatures can cause crystallization of the resin component.
This can be reversed by warming the component to a maximum of 70°C until the crystals
disappear.[1][2] It is important to allow the component to cool to the recommended processing
temperature before use.[1][6]

Troubleshooting Guide for Incomplete Curing

This guide addresses specific issues related to incomplete, sticky, or soft curing of SikaBiresin
TD-165.

Problem: The resin surface is sticky or tacky after the recommended curing time.
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) Recommended Action & Experimental
Potential Cause
Protocol

Ensure the precise 100:50 ratio of Resin (A) to

Hardener (B) by weight or volume. Use a
Incorrect Mixing Ratio calibrated digital scale for measurement. For

volumetric measurement, use clean, graduated

mixing containers.

Thoroughly mix the two components for 3 to 5
minutes, or until no streaks are visible.[4]
Scrape the sides and bottom of the mixing
container to ensure all material is incorporated.
Inadequate Mixing [1][4] A common best practice is to pour the
initial mixture into a second, clean container and
mix again to avoid any unmixed material from
the walls of the first container contaminating the

pour.[1]

Maintain a consistent ambient and resin
temperature between 22°C and 25°C (72°F and
78°F).[4] For thin layers (1-5mm), increasing the
Low Curing Temperature ambient temperature to 25°C - 30°C can
improve curing.[1][3][5] Use a temperature-
controlled environment or a space heater to

maintain the recommended temperature.

Moisture can inhibit the curing process.[4][7]
Ensure all mixing containers and substrates are
] o completely dry. Store resin and hardener in
Moisture Contamination ) ] )
tightly sealed containers to prevent moisture
absorption from the air.[1] Avoid working in high-

humidity environments.
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The addition of certain pigments or other
substances can interfere with the chemical
) N reaction of the resin. Use colorants that are
Incompatible Additives -~ ) )
specifically designed for epoxy resins and are
non-water-based.[4] Always conduct a small test

with any new additive to ensure compatibility.

Problem: The resin has cured, but it is soft and flexible.

] Recommended Action & Experimental
Potential Cause
Protocol

An excess of either resin or hardener can result
Off-Ratio Mix in a soft cure. Re-verify the calibration of your
-Ratio Mixing , _ _
measuring equipment and strictly adhere to the

100:50 mixing ratio.

Uncured or oily spots can result from under-
| . mixing.[7] Follow the rigorous mixing protocol
ncomplete Mixing ) ]

described above, ensuring a homogenous

mixture.

A drop in temperature during the initial hours of

curing can affect the final hardness. Ensure a
Low Temperature During Critical Cure Phase stable thermal environment throughout the

curing process. A post-cure of 16 hours at 50°C

can increase the final hardness.[1]

Experimental Protocols

Protocol for Accurate Mixing of SikaBiresin TD-165:

o Preparation: Use clean, dry, and non-reactive mixing containers (e.g., polypropylene). Have
separate, clean stirring sticks for the resin and hardener before mixing.

o Measurement by Weight (Recommended):

o Place the mixing container on a calibrated digital scale and tare it to zero.
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o Pour the desired amount of SikaBiresin TD-150 (Resin A) into the container and note the
exact weight.

o Calculate the required amount of SikaBiresin TD-165 (Hardener B) by dividing the weight
of the resin by two.

o Add the exact calculated weight of the hardener to the container.

o Measurement by Volume:

o Use two separate, clean graduated containers to measure 100 parts of Resin A and 50
parts of Hardener B.

o Pour both components into a third, larger mixing container.
e Mixing:

o Mix the components thoroughly with a clean stirring stick for 3-5 minutes, scraping the
sides and bottom of the container multiple times.

o Pour the mixture into a second clean container and mix for another minute to ensure
homogeneity.

e Degassing:

o Allow the mixture to self-degas for up to 10 minutes before casting.[1][3] Alternatively, a
vacuum chamber can be used for degassing.[1]

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step process for diagnosing and resolving
incomplete curing issues.
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Start: Incomplete Curing Observed

1. Verify Mixing Ratio
(100:50 by weight/volume)

Ratio Correct?

Action: Remeasure accurately.

2. Evaluate Mixing Technique e eyt el

Mixing Thorough?
(3-5 mins, scraped sides)

Action: Re-mix using the

3. Assess Curing Temperature e ovor inerd etfod)

Temp Correct?
(22-25°C, or 25-30°C for thin layers)

Action: Move to a temperature-
controlled environment. Use post-cure.

Moisture Present?

Action: Use dry equipment.

& e Al Store resin properly. Control humidity.

Additives Compatible?

Action: Use compatible colorants.
Conduct small-scale tests.

Curing Successful

Click to download full resolution via product page

Caption: Troubleshooting workflow for incomplete curing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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